Hsd17B13-IN-33

• Molecular Formula: C20H17F2N3O3
• Molecular Weight: 385.4 g/mol
• InChI: InChI=1S/C20H17F2N3O3/c21-15-5-6-16(18(22)19(15)26)28-17-7-8-23-20(24-17)13-1-3-14(4-2-13)25-9-11-27-12-10-25/h1-8,26H,9-12H2
• InChIKey: RTMYFYODSPZKSC-UHFFFAOYSA-N

Hsd17B13-IN-33 HSD17B13 Inhibitor Overview

HSD17B13-IN-33, also designated as Compound 115, is a synthetic small-molecule inhibitor of hydroxysteroid 17β-dehydrogenase 13 (HSD17B13), an enzyme target implicated in the pathogenesis of non-alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH) [1]. This compound is categorized within the 17β-HSD inhibitor class and is supplied for research purposes. It exhibits a molecular weight of 385.36 g/mol, corresponding to the molecular formula C20H17F2N3O3, and is identified by CAS number 2730027-85-5 .

Biochemical HSD17B13 inhibitor with sub-micromolar activity (reported estradiol substrate assay)

No cellular activity, selectivity profiling, or in vivo data available in any public source

Limited to biochemical proof-of-concept and scaffold exploration studies

• [1] MedChemExpress. HSD17B13-IN-33 (Compound 115) Product Page. Accessed 2026. View Source

Why Hsd17B13-IN-33 Cannot Be Substituted

Substitution among HSD17B13 inhibitors is not straightforward due to significant variations in molecular pharmacology that directly impact experimental design and outcomes. Critical factors such as binding mode (e.g., uncompetitive inhibition requiring NAD+ co-factor) and selectivity over structurally related 17β-HSD family members (e.g., HSD17B11) are not uniform across the class [1]. For example, while BI-3231 is characterized as an uncompetitive inhibitor with high selectivity against HSD17B11, the binding kinetics and selectivity profiles of other inhibitors like HSD17B13-IN-33 remain less defined or are established under different assay conditions [2]. Furthermore, the foundational assay context—including the choice of substrate (Estradiol vs. Leukotriene B4) and the cellular system (biochemical vs. cell-based assays)—greatly influences reported potency metrics, precluding direct interchangeability without re-validation [1]. Consequently, procurement decisions must be anchored to the specific compound's characterized properties to ensure replicable, interpretable scientific results.

Potency similarity does not predict functional utility

Multiple IN-series analogs share IC₅₀

Cellular activity unknown; IN-3 precedent shows biochemical inhibition ≠ cellular effect

HSD17B13-IN-3 has no detectable cellular activity despite similar biochemical potency; Hsd17B13-IN-33’s cellular behavior is uncharacterized.

Selectivity and off-target profile not characterized

Without selectivity data, observed phenotypes may derive from unknown off-target effects, unlike the validated probe BI-3231.

• [1] MedChemExpress. HSD17B13-IN-33 (Compound 115) Product Page. Accessed 2026. View Source
• [2] Thamm, S., et al. Discovery of a Novel Potent and Selective HSD17B13 Inhibitor, BI-3231, a Well-Characterized Chemical Probe Available for Open Science. Journal of Medicinal Chemistry, 2023, 66(4), 2642-2655. View Source

Hsd17B13-IN-33 Evidence-Based Differentiation

Biochemical Potency vs. IN-Series Inhibitors

When assessed in biochemical assays using β-estradiol as the substrate, HSD17B13-IN-33 demonstrates superior enzymatic inhibition compared to the earlier generation inhibitor HSD17B13-IN-7. HSD17B13-IN-33 achieves an IC50 value of less than 0.1 μM, while HSD17B13-IN-7 exhibits IC50 values of 0.18 μM and 0.25 μM against β-estradiol and Leukotriene B4, respectively [1]. This represents a quantifiable improvement in potency under comparable assay conditions.

Biochemical IC₅₀

Cross-study comparable

IC₅₀ Equipotent to ~10 IN-series analogs (≤ 0.1 μM); ~1-log less potent than IN-9 (0.01 μM); ~100-fold less than BI-3231 (1 nM)

Biochemical potency is class-typical; does not differentiate from multiple IN-series compounds

Recombinant HSD17B13, estradiol substrate

Evidence Dimension	HSD17B13 Enzymatic Inhibition (Estradiol Substrate)
Target Compound Data	IC50 < 0.1 μM
Comparator Or Baseline	HSD17B13-IN-7: IC50 = 0.18 μM (Estradiol)
Quantified Difference	> 44% reduction in IC50 value
Conditions	Biochemical assay; β-estradiol substrate

Why This Matters

A lower IC50 value in the same assay context indicates that HSD17B13-IN-33 is a more potent biochemical inhibitor, allowing for lower experimental concentrations and potentially reducing off-target effects.

• [1] MedChemExpress. HSD17B13-IN-33 (Compound 115) Product Page. Accessed 2026. View Source

Cellular Activity: Complete Data Gap

The biochemical potency of HSD17B13-IN-33 (IC50 < 0.1 μM) is notably weaker than the chemical probe BI-3231, which has a reported IC50 of 1 nM in similar enzymatic assays using estradiol as a substrate [1]. This substantial difference (approximately 100-fold) positions HSD17B13-IN-33 as a moderately potent tool compound compared to the highly potent probe BI-3231.

Cellular Activity

Data to verify

No data available in any public source
IN-3: no detectable cellular activity despite IC₅₀ 0.38 μM; BI-3231: validated anti-lipotoxic activity in hepatocytes

Cannot be selected for cell-based experiments without independent validation

Cellular translation of biochemical inhibition not guaranteed

Evidence Dimension	HSD17B13 Enzymatic Inhibition (Estradiol Substrate)
Target Compound Data	IC50 < 0.1 μM
Comparator Or Baseline	BI-3231: IC50 = 1 nM
Quantified Difference	≥ 100-fold higher IC50 for target compound
Conditions	Biochemical assay; β-estradiol substrate

Why This Matters

Understanding the relative potency is critical for selecting the appropriate tool compound. While BI-3231 is ideal for studies requiring maximal target engagement, HSD17B13-IN-33 may be preferable for experiments where a more moderate potency profile is desired to study nuanced pharmacology or for use as a less potent control.

• [1] Thamm, S., et al. Discovery of a Novel Potent and Selective HSD17B13 Inhibitor, BI-3231, a Well-Characterized Chemical Probe Available for Open Science. Journal of Medicinal Chemistry, 2023, 66(4), 2642-2655. View Source

Chemical Scaffold and Physicochemical Properties

BI-3231 is an uncompetitive inhibitor that requires the presence of the co-factor NAD+ and is highly selective over the related homolog HSD17B11 (IC50 > 10 μM) [1]. The binding mode and selectivity profile of HSD17B13-IN-33 against HSD17B11 or other 17β-HSD family members has not been experimentally reported. Consequently, BI-3231 is a well-characterized probe with a defined selectivity profile, while the selectivity of HSD17B13-IN-33 remains an unknown variable that must be controlled for in experimental systems.

Chemical Scaffold

Class-level inference

C₂₀H₁₇F₂N₃O₃, morpholine-difluorophenol-pyrimidine
IN-3: sulfonate/sulfonamide (MW 459.54); BI-3231: distinct probe with solved crystal structure

Scaffold distinctiveness does not imply selectivity or bioavailability advantage

No selectivity data; morpholine impact unknown

Evidence Dimension	Selectivity over HSD17B11
Target Compound Data	Data not available
Comparator Or Baseline	BI-3231: IC50 > 10 μM (HSD17B11)
Quantified Difference	N/A (Unknown vs. Known)
Conditions	Biochemical selectivity panel

Why This Matters

This difference dictates the appropriate use-case for procurement. BI-3231 is suitable for high-confidence target validation studies requiring a known selectivity profile. HSD17B13-IN-33 is better suited for exploratory studies or as a structurally distinct control where the selectivity profile is less critical or intentionally left as a variable.

• [1] Chemical Probes Portal. Probe Report: BI-3231. Accessed 2026. View Source

Target Validation and Therapeutic Relevance

HSD17B13-IN-33 (C20H17F2N3O3) is a member of a distinct chemical series, evidenced by its internal designation as 'Compound 115' in optimization campaigns [1]. In contrast, BI-3231 (C16H14F2N4O3S) features an isoxazole core and a sulfonamide group, representing a different structural class . HSD17B13-IN-33's structure, containing a morpholine and a difluorophenol ether, is distinct from the isoxazole-based inhibitors, offering a different chemical scaffold for exploring HSD17B13 pharmacology.

Target Validation

Endpoint context

No Hsd17B13-IN-33 in vivo/clinical data
Human genetics: 30–50% reduced NAFLD/NASH risk (LOF variants); siRNA Phase I/II: 78% liver mRNA reduction, ALT decrease

Target is genetically validated for liver disease research; compound lacks disease-relevant endpoint data

GWAS and siRNA trials provide research rationale only; not clinical prediction for this compound

Evidence Dimension	Chemical Structure
Target Compound Data	C20H17F2N3O3 (385.36 g/mol); features morpholine and difluorophenol ether
Comparator Or Baseline	BI-3231: C16H14F2N4O3S (380.37 g/mol); features isoxazole core and sulfonamide
Quantified Difference	Unique core structures; distinct molecular formula
Conditions	N/A (Chemical identity)

Why This Matters

Procuring compounds from different chemical series allows researchers to confirm that observed biological effects are target-mediated rather than scaffold-specific artifacts, strengthening the validity of scientific conclusions.

• [1] MedChemExpress. HSD17B13-IN-33 (Compound 115) Product Page. Accessed 2026. View Source

Research Applications for Hsd17B13-IN-33

Biochemical Pilot Studies with Limitations

Researchers utilizing the high-potency chemical probe BI-3231 (IC50 ~ 1 nM) can employ HSD17B13-IN-33 (IC50 < 0.1 μM) as a matched, structurally distinct control compound with moderate potency [1]. This approach allows for the differentiation of on-target effects that are sensitive to inhibitor potency from those that are not, strengthening the interpretation of cellular and in vivo assays for NAFLD/NASH research.

Cellular Activity Studies Not Recommended

Given its unique molecular framework distinct from isoxazole-based inhibitors like BI-3231, HSD17B13-IN-33 serves as a valuable tool for scaffold-based counter-screening [1]. Its use helps medicinal chemists and biologists deconvolute target-specific activity from potential off-target effects associated with a particular chemical series, thereby informing lead optimization and validating target engagement in HSD17B13 drug discovery campaigns.

In Vivo Animal Studies Not Recommended

For research programs aiming to develop novel HSD17B13 inhibitors, HSD17B13-IN-33 represents an improved starting point over earlier, less potent analogs like HSD17B13-IN-7 [1]. Its higher potency (IC50 < 0.1 μM vs. 0.18 μM) and distinct structure make it a suitable scaffold for further medicinal chemistry optimization and for exploring the biological consequences of HSD17B13 inhibition in contexts where the selectivity profile is not the primary variable.

Chemical Biology and Scaffold Exploration

While BI-3231 is characterized as an uncompetitive inhibitor, the binding mode of HSD17B13-IN-33 has not been reported. This makes HSD17B13-IN-33 an appropriate choice for in vitro mechanistic studies (e.g., in hepatocyte lipotoxicity models) where the specific binding kinetics (competitive vs. uncompetitive) are not a primary experimental requirement, or where a tool compound with a different, uncharacterized binding mode is desired as a control [1].

Application

Selection Property

Validation Focus

Biochemical target-engagement assays

Sub-micromolar biochemical inhibitory activity

Target engagement confirmation; selectivity not characterized

Cell-based hepatocyte studies

Cellular activity not characterized

Independent cellular validation required; IN-series precedent of inactivity

In vivo MASH/NAFLD models

No in vivo PK or efficacy data

De novo ADME, PK, and efficacy characterization needed

Medicinal chemistry scaffold exploration

Morpholine-difluorophenol-pyrimidine chemotype

SAR generation and selectivity profiling required

• [1] MedChemExpress. HSD17B13-IN-33 (Compound 115) Product Page. Accessed 2026. View Source